Cas no 7261-34-9 (Phosphoric triamide, N,N',N''-tridodecyl-)
7261-34-9 structure
Product Name:Phosphoric triamide, N,N',N''-tridodecyl-
CAS No:7261-34-9
MF:C36H78N3OP
MW:599.99779176712
CID:543668
PubChem ID:71404385
Update Time:2025-04-19
Phosphoric triamide, N,N',N''-tridodecyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric triamide, N,N',N''-tridodecyl-
- N-bis(dodecylamino)phosphoryldodecan-1-amine
- N,N',N''-Tridodecylphosphoric triamide
- DTXSID60825236
- 7261-34-9
-
- Inchi: 1S/C36H78N3OP/c1-4-7-10-13-16-19-22-25-28-31-34-37-41(40,38-35-32-29-26-23-20-17-14-11-8-5-2)39-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3,(H3,37,38,39,40)
- InChI Key: HXIBTWVZEDHYHW-UHFFFAOYSA-N
- SMILES: P(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)(NCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 599.58874
- Monoisotopic Mass: 599.58825112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 41
- Rotatable Bond Count: 36
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.4
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- PSA: 53.16
Phosphoric triamide, N,N',N''-tridodecyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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